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Introduction

Composite materials, such as fiber-reinforced polymers (FRP), are increasingly utilized for
utility poles and other structural applications due to their high strength-to-weight ratio, corrosion
resistance, and long service life.[1] However, these structures can be susceptible to damage
from impact events, such as vehicle collisions, dropped tools during maintenance, or airborne
debris.[2][3][4] Understanding the response of composite poles to such impacts is critical for
ensuring their structural integrity and designing safer, more resilient infrastructure.[5] Impact
events are broadly categorized into low-velocity (1-10 m/s) and high-velocity (50-1000 m/s)
regimes, each inducing different damage mechanisms. Low-velocity impacts often cause non-
visible internal damage like delamination, which can significantly reduce the material's residual
strength, while high-velocity impacts may result in penetration and more localized catastrophic
failure.[4] These application notes provide a detailed overview of the experimental setups and
protocols for conducting both low- and high-velocity impact tests on composite poles and their
representative materials.

Experimental Setup

The successful execution of impact testing relies on a well-defined experimental setup capable
of delivering repeatable impacts and accurately capturing the material's response. The primary
components include the impact testing machine, a specimen fixture, the impactor or projectile,
and a comprehensive data acquisition system.
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Low-Velocity Impact Testing Apparatus: Drop-Weight
Tower

Low-velocity impact tests are commonly performed using a drop-weight impact tester.[6] This
apparatus consists of a vertical tower that guides a falling mass (impactor) onto a stationary
specimen. The impact energy is controlled by adjusting the mass of the impactor and its drop
height.[7] The specimen is securely held in a fixture at the base of the tower. Key components
include:

o Guide Rails: Ensure the impactor falls vertically with minimal friction.

e Impactor (Tup): The falling mass, typically instrumented with a load cell. The nose shape can
be varied (e.g., hemispherical, conical, flat) to simulate different impact scenarios.

» Release Mechanism: An automated system to release the impactor from a precise height.

e Velocity Sensor: A photoelectric gate or similar device positioned just above the specimen to
measure the impact velocity.

e Specimen Fixture: Arigid base with a cutout that supports the specimen. Clamping methods
can vary, with specimens often clamped on two or four sides to simulate different boundary
conditions.[6][8]

High-Velocity Impact Testing Apparatus: Gas Gun

For high-velocity impact testing, a gas gun is the standard apparatus. It uses compressed gas
(e.g., air, helium, or nitrogen) to propel a projectile at high speeds down a barrel towards a
target specimen. The projectile velocity is controlled by the gas pressure. The setup includes:

¢ Gas Reservoir: A chamber containing the high-pressure gas.
o Barrel: A smooth bore tube that guides the projectile.

» Projectile (Impactor): The object launched at the target. Its mass, shape, and material are
critical test parameters.
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o Target Chamber: An enclosure that holds the specimen fixture and contains the impact

event.

» Velocity Measurement System: Typically a pair of laser or infrared sensors that measure the
time it takes for the projectile to travel a known distance just before impacting the target.

Data Acquisition (DAQ) System

The DAQ system is crucial for recording the transient physical phenomena that occur during an
impact event, which lasts only milliseconds.[9] It converts physical parameters into digital data
for analysis.[9][10] A typical DAQ system for impact testing comprises several key components.
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Component Parameter Measured

Function

Load Cell Impact Force

Typically integrated into the
impactor (low-velocity) or a
fixture behind the target to
measure the force-time history

of the impact event.

Accelerometers Acceleration

Can be mounted on the
impactor to derive velocity and

displacement data.

Strain Gauges Strain

Bonded to the surface of the
composite specimen to
measure strain distribution and

identify the onset of damage.

High-Speed Camera Visual Deformation/Fracture

Captures the impact event
frame-by-frame, allowing for
visual analysis of deformation,
damage propagation, and

fracture modes.

Signal Conditioner -

Filters and amplifies the
analog signals from the
sensors to prepare them for

digitization.[9]

Analog-to-Digital Converter
(ADC)

Converts the conditioned

analog signals into digital data.

[9]

Data Logger/Software -

Records, synchronizes, and
displays the digitized data from
all channels for post-

processing and analysis.[9][10]

Experimental Protocols
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Adherence to standardized protocols is essential for obtaining accurate and comparable

results. The following sections detail the methodologies for low- and high-velocity impact

testing.

Protocol for Low-Velocity Impact Testing

This protocol describes a typical procedure using a drop-weight impact tower.

e Specimen Preparation:

Fabricate flat, rectangular composite panels representative of the pole's material and
layup (e.g., [0/90]2s, [-45/45]2s).[6] A common specimen size is 140 mm x 140 mm.[6]

Alternatively, use curved sections cut directly from a composite pole.

Condition the specimens under standard laboratory conditions (e.g., 23°C, 50% relative
humidity) for at least 24 hours prior to testing.

If required, bond strain gauges to the specimen surface at locations of interest.

o System Calibration and Setup:

Calibrate the load cell and velocity sensors according to the manufacturer's specifications.

Select the impactor mass and determine the required drop height to achieve the desired
impact energy level (e.g., 10 J, 40 J, 120 J).[11]

Securely clamp the specimen into the test fixture, ensuring it is centered relative to the
impactor.[8]

e Test Execution:

o

[¢]

[¢]

Set the DAQ system to trigger data recording just before the impact event.
Raise the impactor to the predetermined height and engage the release mechanism.

Clear the impact area and release the impactor.
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o The DAQ system will record the force-time history, and the velocity sensor will measure
the impact velocity. A high-speed camera can record the physical event.

o Data Collection and Post-Processing:
o Save the raw data from the DAQ system.
o Carefully remove the impacted specimen from the fixture for damage assessment.

o Process the raw data to generate force-displacement, force-time, and energy-time curves.

[6]

Protocol for High-Velocity Impact Testing

This protocol outlines a procedure using a single-stage gas gun.
e Specimen and Projectile Preparation:

o Prepare the target composite specimens as described in the low-velocity protocol.

o Select a projectile of a specific material, mass, and shape (e.g., conical, hemispherical).
e System Setup:

o Mount the specimen securely in the target chamber fixture.

o Load the projectile into the barrel.

o Pressurize the gas reservoir to the level calculated to produce the desired projectile
velocity.

o Test Execution:
o Evacuate the target chamber if the test is to be conducted in a vacuum.
o Arm the velocity measurement system and high-speed cameras.

o Trigger the gas gun, which will release the pressurized gas and launch the projectile.
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o The velocity measurement system records the projectile's velocity just before impact.

o Data Collection and Analysis:

o Record the pre-impact velocity. If the projectile perforates the target, a second velocity
system can be used to measure the residual velocity.

o Analyze high-speed video footage to observe the impact dynamics and damage
progression.

o Remove the damaged specimen for post-impact analysis.

Post-Impact Damage Assessment

After impact, a thorough damage assessment is required to characterize the extent and type of
failure, as low-velocity impacts can cause internal damage that is not visible on the surface.[4]
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Technique

Description

Type of Damage Detected

Visual Inspection

The simplest method, involving
careful observation of the
impacted surface for evidence
of cracks, dents, or fiber

breakage.

Surface cracks, indentation,

fiber failure, perforation.

Ultrasonic C-Scan

An ultrasonic transducer scans
the specimen surface.
Changes in the reflected or
transmitted acoustic signal

indicate internal flaws.

Delamination, matrix cracking,
voids.

X-ray Radiography

X-rays are passed through the
specimen. A dye penetrant
may be used to enhance the

visibility of cracks.

Fiber breakage, matrix

cracking, delamination.

Thermography

The specimen is heated, and
an infrared camera monitors
the surface temperature.
Subsurface damage can alter
the thermal conductivity,

appearing as hot or cold spots.

Delamination, matrix cracking.

Electrical Resistance Change

For composites containing
conductive fibers (e.g.,
carbon), damage can alter the
electrical resistance, which can
be measured to assess the

extent of internal damage.[12]

Fiber breakage, matrix

cracking.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental and data analysis

processes.
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Caption: Workflow for a low-velocity impact test.
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Caption: Workflow for a high-velocity impact test.
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Caption: Data acquisition and analysis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Impact Testing
of Composite Poles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192653#experimental-setup-for-impact-testing-of-
composite-poles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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